![molecular formula C9H14Cl3N3 B2963065 2-Chloro-4-(piperidin-4-yl)pyrimidine dihydrochloride CAS No. 2044927-14-0](/img/structure/B2963065.png)
2-Chloro-4-(piperidin-4-yl)pyrimidine dihydrochloride
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Description
2-Chloro-4-(piperidin-4-yl)pyrimidine dihydrochloride is a useful research compound. Its molecular formula is C9H14Cl3N3 and its molecular weight is 270.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
2-Chloro-4-(piperidin-4-yl)pyrimidine dihydrochloride is a compound of interest in various synthetic chemical processes. For instance, it has been used as an intermediate in the synthesis of lafutidine, a compound with significant pharmaceutical applications. The process involves chlorination and condensation steps, highlighting its role in complex chemical synthesis pathways Shen Li, 2012.
Pharmaceutical Applications
This compound's derivatives have been explored for their potential pharmaceutical applications. For example, its modifications have been evaluated for their adsorption and corrosion inhibition properties on the corrosion of iron, suggesting utility in materials science and possibly in drug delivery systems where corrosion resistance is crucial S. Kaya et al., 2016.
Molecular Dynamics and Drug Design
The structural modification of pyrimidine derivatives, including those similar to this compound, has been utilized in the design of adenosine receptor antagonists. These studies demonstrate the compound’s utility in developing new pharmaceutical agents with improved water solubility and physiological stability, important for intravenous applications P. Baraldi et al., 2012.
Antimicrobial and Antifungal Research
Research on pyrimidine derivatives has also delved into their antimicrobial and antifungal potentials. Specific modifications of the 2-Chloro-4-(piperidin-4-yl)pyrimidine scaffold have resulted in compounds with significant antibacterial and antifungal activities. These findings underscore the compound's relevance in developing new therapeutic agents W. Al-Masoudi et al., 2015.
Advanced Materials and Chemical Analysis
Furthermore, 2-Chloro-4-(piperidin-4-yl)pyrimidine derivatives have been incorporated into complex chemical analyses and materials science, including the synthesis of novel aminated benzimidazo[1,2-a]quinolines. These compounds exhibit potential as fluorescent probes for DNA detection, highlighting the compound's versatility beyond pharmaceutical applications into biotechnological and diagnostic fields N. Perin et al., 2011.
Properties
IUPAC Name |
2-chloro-4-piperidin-4-ylpyrimidine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3.2ClH/c10-9-12-6-3-8(13-9)7-1-4-11-5-2-7;;/h3,6-7,11H,1-2,4-5H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XALBJUHKWWXECC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC(=NC=C2)Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.